Cas no 2138096-86-1 (1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one)

• Product Name: 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one
• CAS No: 2138096-86-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6112428
• PubChem ID: 165491764
• Update Time: 2025-11-01

1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one
• EN300-1160137
• 2138096-86-1
• 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C12H18N2O2/c1-8-3-4-10(15)7-11(8)14-6-5-9(2)13-12(14)16/h5-6,8,10-11,15H,3-4,7H2,1-2H3
• InChI Key： NSZOAWKZQKNMLO-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1C(N=C(C)C=C1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one

Professional Introduction to Compound with CAS No. 2138096-86-1 and Product Name: 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one

The compound with the CAS number 2138096-86-1 and the product name 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a dihydropyrimidinone core, which is a well-known scaffold in the design of bioactive molecules. The presence of a 5-hydroxy-2-methylcyclohexyl side chain further enhances its complexity and functionality, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. The dihydropyrimidinone moiety is particularly noteworthy due to its versatility in forming hydrogen bonds and its ability to interact with biological targets. This compound’s structure suggests that it may possess properties conducive to binding with enzymes or receptors involved in various metabolic pathways. Such interactions are crucial for the development of drugs that can modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The 5-hydroxy-2-methylcyclohexyl group introduces steric and electronic features that can influence the compound’s binding affinity and selectivity. Researchers have been exploring similar structural motifs in their quest to develop drugs with improved efficacy and reduced side effects. The dihydropyrimidinone core, in particular, has shown promise in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications.

Recent studies have highlighted the importance of optimizing the substitution patterns on heterocyclic scaffolds to enhance their biological activity. The 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one structure exemplifies this principle by incorporating functional groups that can be fine-tuned to achieve desired pharmacological outcomes. For instance, the hydroxyl group on the cyclohexyl ring can participate in hydrogen bonding interactions, while the methyl groups can influence the compound’s lipophilicity and solubility.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to construct the complex framework efficiently. The successful synthesis of such molecules underscores the progress being made in synthetic organic chemistry, enabling access to increasingly sophisticated pharmacophores.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies often involve docking simulations, which predict how the molecule might bind to enzymes or receptors based on its three-dimensional structure. Such predictions are valuable for guiding experimental efforts and for designing analogs with enhanced properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals or as a building block for more complex molecules. Additionally, its stability under various conditions suggests that it could be suitable for formulation into oral or injectable dosage forms, depending on further development.

In conclusion, the compound with CAS number 2138096-86-1 and product name 1-(5-Hydroxy-2-methylcyclohexyl)-4-methyl-1,2-dihydropyrimidin-2-one represents a significant contribution to the field of medicinal chemistry. Its structural complexity and functional diversity make it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see continued innovation in drug discovery and development.